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Compound of Interest

Compound Name: FabH-IN-2

Cat. No.: B12375949

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The emergence of antibiotic-resistant bacteria necessitates the exploration of novel drug

targets. The bacterial fatty acid synthesis (FASII) pathway, essential for bacterial survival and

distinct from its mammalian counterpart, presents a promising avenue for new antibiotic

development. Within this pathway, β-ketoacyl-acyl carrier protein synthase III (FabH) is a

critical enzyme that initiates fatty acid biosynthesis, making it an attractive target for novel

inhibitors.

This guide provides an objective comparison of the antibacterial activity of a representative

synthetic FabH inhibitor, referred to herein as FabH-IN-2 (based on a potent published

compound), with other known FASII inhibitors. The data presented is supported by published

experimental findings to aid researchers in evaluating the potential of FabH inhibition as an

antibacterial strategy.

Comparative Antibacterial Activity
The antibacterial efficacy of an inhibitor is typically quantified by its Minimum Inhibitory

Concentration (MIC), which is the lowest concentration of a compound that prevents visible

growth of a bacterium. The following table summarizes the reported MIC values for our
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representative FabH inhibitor (FabH-IN-2 / Compound 19) and compares them with the natural

product FabH/FabF inhibitors platencin and cerulenin, as well as triclosan, an inhibitor of FabI,

another key enzyme in the FASII pathway.

Compoun
d

Target(s)

Staphylo
coccus
aureus
(MRSA)

Bacillus
subtilis

Escheric
hia coli

Pseudom
onas
aerugino
sa

Referenc
e(s)

FabH-IN-2

(Compoun

d 19)

FabH 3.13 µg/mL 3.13 µg/mL 1.56 µg/mL 1.56 µg/mL [1]

Platencin
FabH,

FabF

0.5 - 2

µg/mL

Not

Reported

>128

µg/mL

(resistant)

>128

µg/mL

(resistant)

[2]

Cerulenin
FabH,

FabF

>100

µg/mL

Not

Reported

50 µg/mL

(sensitive

mutant)

>100

µg/mL

(resistant)

[3][4]

Triclosan FabI
0.016 - >4

µg/mL

Not

Reported

0.1 - >32

µg/mL

>32 µg/mL

(resistant)
[5]

Note: MIC values can vary between different bacterial strains and testing conditions.

Signaling Pathway and Inhibition
The bacterial fatty acid synthesis II (FASII) pathway is a multi-step enzymatic process essential

for building fatty acids, which are crucial components of bacterial cell membranes. FabH

catalyzes the initial condensation step, making it a key control point in the pathway.
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Initiation
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Acetyl-CoA

FabH

Malonyl-ACP

Acetoacetyl-ACP

Condensation

FabG

Reduction
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Dehydration
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Reduction

Elongated_Acyl-ACP

New Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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